Cas no 1804645-56-4 (5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1804645-56-4
• MF: C₈H₃F₆NO₃
• MW: 275.104743242264
• CID: 4833158
• Update Time: 2025-07-27

5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F6NO3/c9-7(10,11)6-3(2-16)5(4(17)1-15-6)18-8(12,13)14/h1-2,17H
• InChI Key： GONGUVJLXGQRNO-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C(=CN=1)O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804645-56-4): A Comprehensive Overview

5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804645-56-4) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of hydroxy, trifluoromethoxy, and trifluoromethyl functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde is particularly noteworthy. The presence of the hydroxy group imparts polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility and reactivity. The trifluoromethoxy and trifluoromethyl groups, on the other hand, contribute to the compound's lipophilicity and electronic properties, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde in various therapeutic areas. One notable application is in the development of anticancer agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde has been another focus of recent research. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for its development as a therapeutic agent. However, further studies are needed to optimize its pharmacokinetic properties and to evaluate its safety profile in preclinical models.

Synthesis methods for 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde have been extensively explored in the literature. One common approach involves the reaction of 2-trifluoromethylpyridine with triflic anhydride to form the corresponding triflate intermediate, followed by nucleophilic substitution with a hydroxy-containing reagent to introduce the hydroxy group. Subsequent oxidation steps can then be employed to generate the final aldehyde product.

The versatility of 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde as a building block for more complex molecules has also been recognized. Its unique functional groups provide multiple points for further chemical modification, allowing researchers to explore a wide range of derivatives with tailored biological activities. For example, substitution at the pyridine ring or modification of the aldehyde group can lead to compounds with enhanced potency or selectivity.

In conclusion, 5-Hydroxy-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804645-56-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.